Calcium Ca-45

Specification

• CAS No.: 13966-05-7
• Molecular Formula: Ca
• Molecular Weight: 44.956186 g/mol
• IUPAC Name: calcium-45
• Standard InChI: InChI=1S/Ca/i1+5
• Standard InChI Key: OYPRJOBELJOOCE-BKFZFHPZSA-N
• Isomeric SMILES: [45Ca]
• SMILES: [Ca]
• Canonical SMILES: [Ca]

Introduction

Physical and Nuclear Properties

Decay Characteristics

Calcium Ca-45 decays through beta minus (β-) emission with a half-life of approximately 162.7 days. During this decay process, a neutron in the calcium nucleus transforms into a proton, emitting an electron (beta particle) and an antineutrino. This transformation converts Calcium Ca-45 into stable Scandium-45.

The decay can be represented as:
$\mathrm{^{45}_{20}Ca} \rightarrow \mathrm{^{45}_{21}Sc} + \mathrm{e^-} + \bar{\nu}_e$

Calcium Ca-45 primarily decays to the ground state of Scandium-45, with 99.998% of decays following this pathway. A minute fraction (0.002%) decays to an excited state of Scandium-45, which subsequently emits a 12.4 keV gamma ray when transitioning to its ground state.

Radiation Emission Properties

The beta particles emitted during Calcium Ca-45 decay have a maximum energy of 258.0 keV and an average energy of approximately 76.8 keV. These relatively low-energy beta particles have limited penetrating power, which affects both their detection methods and safety considerations.

Table 1: Radiation Properties of Calcium Ca-45

Parameter	Value
Half-life	162.7 days
Decay mode	Beta minus (β-)
Maximum beta energy	258.0 keV
Average beta energy	76.8 keV
Range in air	52 cm
Range in water/tissue	0.062 cm
Range in plastic	0.053 cm

Production Methods

Calcium Ca-45 is primarily produced in nuclear reactors through neutron irradiation of stable Calcium-44. The nuclear reaction can be represented as:

$\mathrm{^{44}_{20}Ca + n \rightarrow ^{45}_{20}Ca + \gamma}$

This neutron capture reaction has a cross-section of approximately 0.88 barns, making it relatively efficient for isotope production. The process typically takes place in specialized nuclear reactors or particle accelerators designed for radioisotope manufacturing.

An alternative production method involves the neutron irradiation of Scandium-45 followed by proton emission:

$\mathrm{^{45}_{21}Sc + n \rightarrow ^{45}_{20}Ca + p}$

After production, the radioisotope must undergo chemical separation and purification to remove potential contaminants and other radioactive byproducts such as Calcium-47, Scandium-44, and Potassium-42.

Research Applications

Bone Metabolism Studies

Calcium Ca-45 has proven invaluable in bone metabolism research due to its ability to incorporate into hydroxyapatite crystals, the main mineral component of bones, in the same manner as stable calcium. This property allows researchers to trace calcium movement within bone tissue and study:

• Bone formation and mineralization rates

• Bone resorption processes

• Calcium balance in various bone disorders

• Effects of therapeutic interventions on bone metabolism

A comprehensive study utilizing Calcium Ca-45 investigated 54 cases including 13 patients with idiopathic hypercalciuria, 12 with osteoporosis, 3 with Paget's disease, and 2 with osteomalacia (including one case of adult Fanconi's disease). By conducting repeated radioisotope tests, researchers were able to evaluate the effects of various treatments including calcitonin, phosphate, vitamin D, parathyroid hormone, and estrogen on calcium metabolism.

The findings revealed that calcitonin increases intestinal calcium absorption while reducing both bone resorption and accretion. Phosphate was found to significantly increase both accretion and bone resorption in vitamin-resistant osteomalacia of adults. The addition of estrogen was shown to reduce resorption and slightly increase accretion in osteoporotic patients, producing a positive calcium balance.

Intestinal Calcium Transport

Calcium Ca-45 has been crucial in elucidating the mechanisms of calcium absorption in the intestinal tract. Studies using everted gut sacs from small intestines of young rabbits, rats, and guinea pigs have demonstrated that these tissues can actively transport Calcium Ca-45 from the mucosal to serosal surfaces against concentration gradients.

This active transport mechanism shows several distinct characteristics:

• Limited capacity

• Dependence on oxidative phosphorylation

• Relative specificity for calcium and magnesium ions compared to strontium and barium

• Direct influence by vitamin D status

In related research using intestinal slices, respiring segments of rat proximal small intestine were shown to accumulate Calcium Ca-45 in vitro, achieving a concentration ratio of approximately 5:1 (tissue to medium) after one hour of incubation at 37°C. When oxidative metabolism was prevented by nitrogen atmosphere or energy production was inhibited with 2,4-dinitrophenol, this ratio decreased to approximately 2:1, demonstrating the energy-dependent nature of calcium transport.

Cellular and Physiological Studies

At the cellular level, Calcium Ca-45 has enabled researchers to investigate calcium dynamics in various tissues and physiological processes. One notable study examined calcium uptake in muscle contractions, specifically comparing phasic and tonic contractions in taenia coli (intestinal smooth muscle).

The research demonstrated that high-potassium medium produces a tonic contraction in guinea pig taenia coli, while muscle strips preincubated in glucose-free medium exhibit only a phasic contraction when exposed to potassium. Both responses were accompanied by enhanced Calcium Ca-45 uptake, but interestingly, only the tonic contraction showed a significant increase in tissue calcium levels. These findings provided insights into the calcium-dependent mechanisms underlying different types of muscle contractions.

Human Metabolism Studies

Calcium Ca-45 has been instrumental in human studies of calcium metabolism. Research on Calcium Ca-45 metabolism and removal in humans has provided valuable insights into calcium turnover rates, absorption mechanisms, and excretion pathways.

Studies have demonstrated that the absorption and retention of Calcium Ca-45 in humans is influenced by various factors, including:

• Dietary calcium intake

• Vitamin D status

• Age and sex

• Physiological state (growth, pregnancy, lactation)

• Presence of chelating agents or other compounds that affect calcium binding

The use of Calcium Ca-45 in human studies has also facilitated the development of mathematical models of calcium metabolism, enhancing our understanding of calcium homeostasis in health and disease.

Parameter	Recommendation
Shielding	Glass and plastic are effective shields
Detection	Liquid scintillation counting (LSC) is most effective
Monitoring	Regular wipe testing required as direct monitoring is difficult
Ingestion ALI	2 millicuries

Laboratory Procedures

The following laboratory procedures are recommended when working with Calcium Ca-45:

• Designate a specific area of the lab for Calcium Ca-45 handling

• Wear full-length lab coats and double gloves

• Never pipette by mouth

• Use dedicated pipettes to prevent cross-contamination

• Employ absorbent bench coverings or trays

• Maintain proper radioactive waste receptacles

• Conduct regular contamination monitoring through wipe tests

These precautions are necessary because the beta particles from Calcium Ca-45 cannot be easily monitored during use, and contamination on the skin could lead to internal absorption.

Dosimetric Data

The dosimetric properties of Calcium Ca-45 are important for both research applications and safety considerations:

Table 3: Dosimetric Constants for Calcium Ca-45

Parameter	Value
Mean electron energy	0.0772 MeV
Air kerma rate constant (Γ₁₀)	1.136×10⁻²⁴ Gy·m²/Bq·s
Equilibrium dose constant (β⁻/e⁻)	1.237×10⁻¹⁴ Gy·kg/Bq·s
Radiotoxicity (inhaled)	35.8 mrem/μCi [Lung] & 16.2 mrem/μCi [Bone]
Radiotoxicity (ingested)	19.4 mrem/μCi [Bone] & 3.2 mrem/μCi [CEDE]

Comparison with Other Calcium Isotopes

Calcium has several isotopes, but Calcium Ca-45 possesses unique properties that make it particularly valuable for research applications.

Table 4: Comparison of Selected Calcium Isotopes

Isotope	Stability	Half-life	Primary Use
Calcium-40	Stable	N/A	General biological and chemical studies
Calcium-42	Stable	N/A	NMR studies
Calcium-43	Stable	N/A	NMR studies
Calcium-44	Stable	N/A	Precursor for Calcium-45 production
Calcium-45	Radioactive	162.7 days	Tracing and dynamic studies